4-Nitrobenzyl 5-(dibenzo[b,d]furan-3-ylamino)-5-oxopentanoate

• Molecular Formula: C24H20N2O6
• Molecular Weight: 432.4 g/mol
• IUPAC Name: (4-nitrophenyl)methyl 5-(dibenzofuran-3-ylamino)-5-oxopentanoate
• InChI: InChI=1S/C24H20N2O6/c27-23(6-3-7-24(28)31-15-16-8-11-18(12-9-16)26(29)30)25-17-10-13-20-19-4-1-2-5-21(19)32-22(20)14-17/h1-2,4-5,8-14H,3,6-7,15H2,(H,25,27)
• InChI Key: YUYVDOIBCSKAJN-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)NC(=O)CCCC(=O)OCC4=CC=C(C=C4)[N+](=O)[O-]

Description

4-Nitrobenzyl 5-(dibenzo[b,d]furan-3-ylamino)-5-oxopentanoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a complex process, which involves several steps of chemical reactions.

Mechanism of Action

The mechanism of action of 4-Nitrobenzyl 5-(dibenzo[b,d]furan-3-ylamino)-5-oxopentanoate is not fully understood. However, it is believed to work by binding to specific targets in cells and altering their function. This compound has been shown to inhibit the growth of cancer cells in vitro, indicating its potential as an anticancer agent.
Biochemical and Physiological Effects:
4-Nitrobenzyl 5-(dibenzo[b,d]furan-3-ylamino)-5-oxopentanoate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes in cells, which may contribute to its anticancer properties. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Nitrobenzyl 5-(dibenzo[b,d]furan-3-ylamino)-5-oxopentanoate in lab experiments is its potential as a fluorescent probe for the detection of metal ions in biological systems. However, one limitation of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of 4-Nitrobenzyl 5-(dibenzo[b,d]furan-3-ylamino)-5-oxopentanoate. One direction is the further study of its potential as an anticancer agent. Another direction is the development of new fluorescent probes based on this compound for the detection of metal ions in biological systems. Additionally, the synthesis method of this compound could be optimized to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 4-Nitrobenzyl 5-(dibenzo[b,d]furan-3-ylamino)-5-oxopentanoate involves several steps of chemical reactions. The first step involves the reaction of 4-nitrobenzyl chloride with dibenzo[b,d]furan-3-amine in the presence of a base such as triethylamine. This reaction produces 4-nitrobenzyl dibenzo[b,d]furan-3-ylamine. The second step involves the reaction of 4-nitrobenzyl dibenzo[b,d]furan-3-ylamine with ethyl 5-bromopentanoate in the presence of a base such as potassium carbonate. This reaction produces 4-nitrobenzyl 5-(dibenzo[b,d]furan-3-ylamino)-5-bromopentanoate. The final step involves the reaction of 4-nitrobenzyl 5-(dibenzo[b,d]furan-3-ylamino)-5-bromopentanoate with sodium methoxide in methanol. This reaction produces 4-Nitrobenzyl 5-(dibenzo[b,d]furan-3-ylamino)-5-oxopentanoate.

Scientific Research Applications

4-Nitrobenzyl 5-(dibenzo[b,d]furan-3-ylamino)-5-oxopentanoate has potential applications in various scientific research fields. It has been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems. It has also been studied for its potential use in the development of new drugs for the treatment of cancer and other diseases.